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Compound of Interest

Compound Name: Trichlorfon

CAS No.: 56042-26-3

Cat. No.: B10753184

Get Quote

Executive Safety Directive
IMMEDIATE ACTION REQUIRED:

DO NOT dispose of Trichlorfon down the drain. It is toxic to aquatic life and persists in

groundwater.

DO NOT treat with simple alkaline solutions (e.g., bleach/NaOH) without understanding the

Dichlorvos Spike (see Section 2).

Primary Disposal Method: High-temperature incineration via a licensed hazardous waste

contractor.[1]

The Chemical Hazard: The "Lethal Intermediate"
Trap
Most generic organophosphate protocols suggest alkaline hydrolysis for deactivation. For

Trichlorfon, this is dangerous if mismanaged.[2][3]
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The Mechanism: At pH > 8.0, Trichlorfon undergoes dehydrochlorination to form Dichlorvos

(DDVP).

Trichlorfon LD50 (Rat, oral): ~250–500 mg/kg

Dichlorvos LD50 (Rat, oral): ~50–80 mg/kg (Approx. 5-8x more toxic)[1]

If you attempt to neutralize Trichlorfon on a benchtop using Sodium Hydroxide (NaOH), you

effectively synthesize a more potent nerve agent before it eventually hydrolyzes into non-toxic

salts.

Diagram 1: The pH-Dependent Degradation Pathway
This diagram illustrates why pH control is critical. Rapid alkalinization creates a spike in toxicity

before final degradation.
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Caption: Figure 1. The "Lethal Intermediate" pathway. Note that alkaline treatment initially

increases toxicity (Red Zone) before reducing it.

Regulatory Classification (RCRA)
While Trichlorfon does not have a specific "P" or "U" list code under the Resource

Conservation and Recovery Act (RCRA), it is strictly regulated as a hazardous waste.
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Parameter Classification Notes

Waste Type Hazardous Chemical Waste
Must be segregated from

general trash.[1]

RCRA Code Characteristic (Variable)

Often falls under D001

(Ignitable) if in solvent, or

generic toxic codes depending

on state regulations.[1]

DOT Shipping UN 2783
Organophosphorus pesticide,

solid, toxic.[1]

EPA Status FIFRA Regulated

Disposal must comply with

label instructions if unused

product.[1]

Disposal Workflows
Scenario A: Solid Waste (Pure Substance/Powder)
Best for: Expired reagents, old standards.

Containment: Keep in the original container if possible. If the container is damaged, place it

inside a compatible secondary container (High-Density Polyethylene - HDPE).

Labeling: Label clearly as "Hazardous Waste - Trichlorfon - Toxic."

Disposal: Contact your EHS department or licensed waste contractor for incineration.

Why Incineration? Chemical neutralization of solids is inefficient and risky. Incineration at

>1000°C ensures complete destruction of the phosphorus-carbon bonds.

Scenario B: Liquid Waste (Reaction
Mixtures/Supernatants)
Best for: Aqueous layers, solvent extractions containing Trichlorfon.
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Segregation: Do not mix with oxidizers (e.g., Chromic acid) or strong bases (unless part of a

controlled destruction protocol).

pH Check: Measure the pH.

If Acidic (pH < 6): Trichlorfon is stable.[2][4] Store as is for pickup.

If Basic (pH > 8):DANGER. The solution likely contains Dichlorvos. Handle with extreme

caution (double gloves, fume hood).

Storage: Store in glass or HDPE containers. Avoid metal containers (corrosion risk).

Scenario C: Spill Cleanup (Emergency Response)
Best for: Benchtop spills.

PPE: Butyl rubber or Nitrile gloves (double layered), lab coat, safety goggles. If powder is

aerosolized, use N95 or P100 respiratory protection.

Containment: Isolate the area.

Absorption:

Liquids: Absorb with vermiculite, dry sand, or commercial spill pads.

Solids: Cover with wet paper towels to prevent dust, then wipe up.

Decontamination (The "Double Wash"):

Step 1: Wash surface with water and detergent.

Step 2: Apply a dilute alkaline solution (5% Sodium Carbonate) to the surface residue only.

Wait Time: Allow 15-20 minutes contact time to ensure hydrolysis of trace residues, but

keep the fume hood sash down as trace DDVP may form.

Final Wipe: Rinse with water.[3][5]

Disposal: Place all absorbent materials into a sealed hazardous waste bag.
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Diagram 2: Operational Decision Tree
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Caption: Figure 2. Decision matrix for Trichlorfon waste streams. Note that liquid waste

requires pH awareness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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